Cas no 1050484-99-5 (N-Fmoc-DL-3-FluoroPhenylglycine)

• Product Name: N-Fmoc-DL-3-FluoroPhenylglycine
• CAS No: 1050484-99-5
• MF: C₂₃H₁₈FNO₄
• MW: 391.391729831696
• CID: 6804786
• PubChem ID: 72208581
• Update Time: 2025-05-23

N-Fmoc-DL-3-FluoroPhenylglycine Chemical and Physical Properties

Names and Identifiers

• 1050484-99-5
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(3-fluorophenyl)acetic acid
• (S)-2-(Fmoc-amino)-2-(3-fluorophenyl)acetic acid
• N-Fmoc-DL-3-FluoroPhenylglycine

• Inchi： 1S/C23H18FNO4/c24-15-7-5-6-14(12-15)21(22(26)27)25-23(28)29-13-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-12,20-21H,13H2,(H,25,28)(H,26,27)/t21-/m0/s1
• InChI Key： CNPGWCADGCJCRS-NRFANRHFSA-N
• SMILES： FC1=CC=CC(=C1)[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 391.12198622Da
• Monoisotopic Mass: 391.12198622Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 75.6Ų

Additional information on N-Fmoc-DL-3-FluoroPhenylglycine

Recent Advances in the Application of N-Fmoc-DL-3-FluoroPhenylglycine (CAS: 1050484-99-5) in Chemical Biology and Pharmaceutical Research

N-Fmoc-DL-3-FluoroPhenylglycine (CAS: 1050484-99-5) is a fluorinated phenylglycine derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by the presence of a fluorine atom at the meta position of the phenyl ring and an Fmoc-protected amino group, serves as a versatile building block in peptide synthesis and drug development. Recent studies have explored its applications in the design of peptidomimetics, enzyme inhibitors, and bioactive probes, leveraging the fluorine atom's ability to modulate electronic, steric, and metabolic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of N-Fmoc-DL-3-FluoroPhenylglycine in the synthesis of fluorinated peptide analogs targeting G-protein-coupled receptors (GPCRs). The incorporation of this non-natural amino acid enhanced the peptides' binding affinity and metabolic stability, attributed to the fluorine-induced conformational restraint and reduced susceptibility to enzymatic degradation. The study highlighted the compound's role in optimizing peptide-based therapeutics, particularly for diseases involving GPCR dysregulation, such as metabolic disorders and neurological conditions.

In the realm of enzyme inhibition, a 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported the use of N-Fmoc-DL-3-FluoroPhenylglycine as a key intermediate in the development of covalent inhibitors for serine hydrolases. The fluorine atom's electronegativity was exploited to fine-tune the reactivity of the inhibitor's warhead, achieving selective and potent inhibition of the target enzyme. This approach holds promise for the treatment of conditions like inflammation and cancer, where serine hydrolases play a critical role in disease progression.

Beyond therapeutic applications, N-Fmoc-DL-3-FluoroPhenylglycine has also been employed in chemical biology as a tool for studying protein-protein interactions. A recent Nature Chemical Biology article (2024) described its incorporation into photo-crosslinkable peptides, enabling the mapping of transient interactions in live cells. The fluorine atom's minimal steric impact and compatibility with bioorthogonal chemistry made it an ideal choice for these studies, providing insights into previously inaccessible aspects of cellular signaling networks.

From a synthetic perspective, advances in the scalable production of N-Fmoc-DL-3-FluoroPhenylglycine have been reported, with a 2023 Organic Process Research & Development paper detailing an improved asymmetric synthesis route. This method addresses previous challenges in enantioselectivity and yield, facilitating broader access to this valuable building block for both academic and industrial research. The availability of high-quality material has accelerated its adoption in diverse applications, from fragment-based drug discovery to materials science.

Looking ahead, the unique properties of N-Fmoc-DL-3-FluoroPhenylglycine position it as a critical tool in addressing current challenges in drug development, such as improving membrane permeability and target specificity. Ongoing research is exploring its potential in next-generation therapeutics, including PROTACs and molecular glues, where its fluorinated aromatic ring may contribute to optimal molecular recognition and pharmacokinetic profiles. As the field continues to evolve, this compound is expected to play an increasingly important role in bridging chemical synthesis with biological function.